2-[2-Methyl-3-(trifluoromethyl)anilino]-5-nitrobenzoic acid

• CAS No.: 61708-31-4
• Molecular Formula: C15H11F3N2O4
• Molecular Weight: 340.25 g/mol
• IUPAC Name: 2-[2-methyl-3-(trifluoromethyl)anilino]-5-nitrobenzoic acid
• InChI: InChI=1S/C15H11F3N2O4/c1-8-11(15(16,17)18)3-2-4-12(8)19-13-6-5-9(20(23)24)7-10(13)14(21)22/h2-7,19H,1H3,(H,21,22)
• InChI Key: SOWDTHRIACEPGB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1NC2=C(C=C(C=C2)[N+](=O)[O-])C(=O)O)C(F)(F)F

Description

2-[2-Methyl-3-(trifluoromethyl)anilino]-5-nitrobenzoic acid is a useful research compound. Its molecular formula is C15H11F3N2O4 and its molecular weight is 340.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of 25 g. of 2-chloro-5-nitro-benzoic acid in 125 ml. of n-pentyl alcohol add 4.8 g. of sodium hydroxide pellets, 25 g. of 2-methyl-3-trifluoromethylaniline and 2 g. of copper powder. With constant stirring, reflux the reaction mixture for 18 hours. Concentrate the mixture to one half volume and dilute with water and ether. Acidify the aqueous layer to obtain a crude product which is recrystallized to yield 5-nitro-N-(2-methyl-3-trifluoromethylphenyl) anthranilic acid, m.p. 244°-245° C.

Synthesis routes and methods II

Procedure details